Cas no 1258639-99-4 (6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane)

• Product Name: 6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane
• CAS No: 1258639-99-4
• MF: C₇H₁₂FN
• MW: 129.175285339355
• MDL: MFCD17480515
• CID: 5158254
• Update Time: 2026-03-04

6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

• 6-(fluoromethyl)-3-azabicyclo[4.1.0]heptane
• 6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane

• MDL： MFCD17480515
• Inchi： 1S/C7H12FN/c8-5-7-1-2-9-4-6(7)3-7/h6,9H,1-5H2
• InChI Key： VKXJFGBRBGYUGU-UHFFFAOYSA-N
• SMILES： FCC12CCNCC1C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• XLogP3: 0.8
• Topological Polar Surface Area: 12

Additional information on 6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane

Introduction to 6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane (CAS No. 1258639-99-4)

6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane (CAS No. 1258639-99-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive bicyclic structure and fluoromethyl substituent, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane is notable for its seven-membered ring containing a nitrogen atom and a fluoromethyl group attached to the six-membered ring. This unique configuration imparts specific physical and chemical properties that are crucial for its biological activity and potential therapeutic applications. The presence of the fluoromethyl group is particularly significant, as it can influence the compound's metabolic stability, lipophilicity, and receptor binding affinity.

Recent studies have highlighted the potential of 6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain central nervous system (CNS) disorders, including anxiety and depression. The mechanism of action is believed to involve modulation of neurotransmitter systems, particularly serotonin and dopamine receptors, which are key targets in the treatment of these conditions.

In addition to its potential in CNS disorders, 6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with specific signaling pathways involved in cell proliferation and survival. These findings suggest that 6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane could be a valuable lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane have also been extensively studied to ensure its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. The compound's high lipophilicity facilitates its penetration across biological membranes, while its metabolic stability ensures prolonged therapeutic effects.

To further enhance the therapeutic potential of 6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane, ongoing efforts are focused on optimizing its chemical structure through medicinal chemistry approaches. These efforts aim to improve the compound's potency, selectivity, and safety profile while minimizing potential side effects. Techniques such as structure-activity relationship (SAR) studies and computational modeling are being employed to guide these optimization efforts.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with CNS disorders and certain types of cancer. These findings have paved the way for more advanced clinical trials to further investigate the potential of this compound as a novel therapeutic agent.

In conclusion, 6-(Fluoromethyl)-3-azabicyclo[4.1.0]heptane (CAS No. 1258639-99-4) represents a promising candidate in the development of new drugs for treating various diseases, particularly those affecting the central nervous system and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.